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Compound of Interest

Compound Name: CW-3308

Cat. No.: B15621573 Get Quote

Technical Support Center: CW-3308
Welcome to the technical support center for CW-3308, a potent and selective PROTAC

(Proteolysis Targeting Chimera) degrader of the bromodomain-containing protein BRD9. This

guide provides troubleshooting advice, frequently asked questions, and detailed protocols to

help researchers and drug development professionals ensure the complete and specific

degradation of BRD9 in their experiments.

Mechanism of Action
CW-3308 functions by hijacking the cell's natural protein disposal system. It is a

heterobifunctional molecule that acts as a bridge between BRD9 and the Cereblon (CRBN) E3

ubiquitin ligase complex.[1] This induced proximity results in the poly-ubiquitination of BRD9,

marking it for degradation by the 26S proteasome.[1] This targeted degradation approach

offers a powerful method to study the function of BRD9, which is a subunit of the human BAF

(SWI/SNF) nucleosome remodeling complex and an attractive therapeutic target in various

cancers.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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